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methylcyclobutyl)methanol

Cat. No.: B8229799

Get Quote

Abstract & Strategic Value
The expansion of cyclobutane rings into cyclopentane systems is a pivotal transformation in the

synthesis of complex natural products (e.g., steroids, terpenes) and pharmaceutical scaffolds.

This transformation is thermodynamically driven by the release of ring strain (

26.3 kcal/mol for cyclobutane vs.

6.2 kcal/mol for cyclopentane).

This guide details two high-fidelity protocols for ring expansion using alcohol intermediates:

Semipinacol Rearrangement: Utilizing 1-vinylcyclobutanols to access

-functionalized cyclopentanones.

Tiffeneau-Demjanov Rearrangement: A classic homologation of 1-

(aminomethyl)cyclobutanols to cyclopentanones.
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Both protocols rely on the Wagner-Meerwein rearrangement, where a carbocationic (or

incipient cationic) intermediate triggers a 1,2-alkyl shift. The driving force is the relief of angular

strain (Baeyer strain) and torsional strain (Pitzer strain).

Comparative Energetics
Parameter Cyclobutane Cyclopentane (Driving Force)

Ring Strain 26.3 kcal/mol 6.2 kcal/mol -20.1 kcal/mol

C-C-C Bond Angle 88° (puckered) 108° (envelope) Closer to 109.5° ideal

Torsional Strain High (eclipsing) Low (staggered) Significant relief

Mechanistic Pathway (General)
The following diagram illustrates the generic cationic expansion pathway applicable to both

protocols.
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Figure 1: General Wagner-Meerwein shift mechanism for cyclobutane-to-cyclopentane

expansion.

Protocol A: Semipinacol Rearrangement of 1-
Vinylcyclobutanols
Application: Synthesis of

-substituted cyclopentanones. Mechanism: Electrophilic activation of the alkene triggers the
migration of the cyclobutane C-C bond.
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Substrate: 1-Vinylcyclobutanol (Synthesized via Grignard addition of vinylmagnesium

bromide to cyclobutanone).

Electrophile: N-Bromosuccinimide (NBS) or Iodine (

).

Solvent: Acetonitrile (

) and Water (

) mixture (4:1).

Quench: Saturated

(sodium thiosulfate).

Step-by-Step Protocol
Preparation: Dissolve 1-vinylcyclobutanol (1.0 equiv) in

(4:1 v/v) to achieve a concentration of 0.1 M. Cool the solution to 0 °C in an ice bath.

Activation: Add NBS (1.2 equiv) portion-wise over 10 minutes. Note: Protect from light if

using NBS/Iodine to prevent radical side reactions.

Reaction: Stir at 0 °C for 30 minutes, then allow to warm to room temperature (23 °C).

Monitor by TLC (typically 1-2 hours).

Observation: The reaction proceeds via a bromonium ion intermediate, followed by ring

expansion and ketone formation.

Quench: Quench the reaction with saturated aqueous

to neutralize excess electrophile.

Workup: Extract with Ethyl Acetate (

). Wash combined organics with brine, dry over anhydrous

, and concentrate in vacuo.
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Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Product: 2-(bromomethyl)cyclopentanone.

Critical Control Points[4]
Migratory Aptitude: In 1-substituted vinylcyclobutanols, the ring bond migrates preferentially

over alkyl groups due to ring strain relief.

Stereochemistry: If the vinyl group is substituted, the expansion is stereospecific (anti-

periplanar migration relative to the leaving group).

Protocol B: Tiffeneau-Demjanov Rearrangement
Application: One-carbon homologation of cyclobutanone to cyclopentanone. Mechanism:

Diazotization of a

-amino alcohol followed by

expulsion and cationic rearrangement.

Reagents & Equipment[3]
Substrate: 1-(Aminomethyl)cyclobutanol (prepared from cyclobutanone via cyanohydrin

reduction).[1]

Diazotization Agent: Sodium Nitrite (

).[1]

Acid: Acetic Acid (

) or dilute

.

Temperature: 0 °C is critical to stabilize the diazonium intermediate.
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Dissolution: Dissolve 1-(aminomethyl)cyclobutanol (1.0 equiv) in 10% aqueous Acetic Acid

(approx. 5 mL per mmol substrate).

Cooling: Cool the reaction mixture to 0 °C using an ice/salt bath.

Diazotization: Dropwise add a solution of

(1.2 equiv) in water over 20 minutes.

Safety Warning: Evolution of

gas will occur.[1][2] Ensure adequate venting.

Rearrangement: Stir at 0 °C for 1 hour, then slowly warm to room temperature and reflux for

30 minutes to ensure complete

extrusion and rearrangement.

Workup: Neutralize with saturated

until pH

7. Extract with Diethyl Ether (

).[1]

Purification: Distillation (for volatile ketones) or silica chromatography.[1]
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Figure 2: Tiffeneau-Demjanov protocol workflow.

Troubleshooting & Optimization (Expert Insights)
Common Failure Modes
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Issue Probable Cause Corrective Action

No Reaction (Semipinacol) Poor electrophile activation

Ensure anhydrous conditions if

using Lewis Acids (

); check NBS quality (should

be white, not yellow).

Elimination Byproducts Basic conditions or high temp

Maintain strict temperature

control (0 °C). Avoid strong

bases during workup of

intermediates.

Incomplete Expansion Premature quenching

Monitor

evolution (Tiffeneau); ensure

gas evolution ceases before

workup.

Stereochemical Considerations
In Semipinacol rearrangements involving chiral substrates (e.g., 1-substituted-

vinylcyclobutanols), the reaction generally proceeds with inversion of configuration at the

migration terminus if the mechanism is concerted. However, if a discrete carbocation forms

(stabilized by polar solvents), racemization may occur.

Recommendation: Use non-polar solvents (DCM, Toluene) if stereochemical retention is

required, though this may slow the reaction rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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